oxythiamine disulfide monosulfoxide
oxythiamine disulfide monosulfoxide
Brand Name:
Vulcanchem
CAS No.:
129228-57-5
VCID:
VC0154087
InChI:
InChI=1S/C24H32N6O7S2/c1-15(29(13-33)11-19-9-25-17(3)27-23(19)35)21(5-7-31)38-39(37)22(6-8-32)16(2)30(14-34)12-20-10-26-18(4)28-24(20)36/h9-10,13-14,31-32H,5-8,11-12H2,1-4H3,(H,25,27,35)(H,26,28,36)/b21-15-,22-16-
SMILES:
CC1=NC=C(C(=O)N1)CN(C=O)C(=C(CCO)SS(=O)C(=C(C)N(CC2=CN=C(NC2=O)C)C=O)CCO)C
Molecular Formula:
C24H32N6O7S2
Molecular Weight:
580.7 g/mol
oxythiamine disulfide monosulfoxide
CAS No.: 129228-57-5
Main Products
VCID: VC0154087
Molecular Formula: C24H32N6O7S2
Molecular Weight: 580.7 g/mol
| CAS No. | 129228-57-5 |
|---|---|
| Product Name | oxythiamine disulfide monosulfoxide |
| Molecular Formula | C24H32N6O7S2 |
| Molecular Weight | 580.7 g/mol |
| IUPAC Name | N-[(Z)-3-[(Z)-2-[formyl-[(2-methyl-6-oxo-1H-pyrimidin-5-yl)methyl]amino]-5-hydroxypent-2-en-3-yl]sulfinylsulfanyl-5-hydroxypent-2-en-2-yl]-N-[(2-methyl-6-oxo-1H-pyrimidin-5-yl)methyl]formamide |
| Standard InChI | InChI=1S/C24H32N6O7S2/c1-15(29(13-33)11-19-9-25-17(3)27-23(19)35)21(5-7-31)38-39(37)22(6-8-32)16(2)30(14-34)12-20-10-26-18(4)28-24(20)36/h9-10,13-14,31-32H,5-8,11-12H2,1-4H3,(H,25,27,35)(H,26,28,36)/b21-15-,22-16- |
| Standard InChIKey | MGJFQANYAQBYHO-BMJUYKDLSA-N |
| Isomeric SMILES | CC1=NC=C(C(=O)N1)CN(C=O)/C(=C(/CCO)\SS(=O)/C(=C(/C)\N(CC2=CN=C(NC2=O)C)C=O)/CCO)/C |
| SMILES | CC1=NC=C(C(=O)N1)CN(C=O)C(=C(CCO)SS(=O)C(=C(C)N(CC2=CN=C(NC2=O)C)C=O)CCO)C |
| Canonical SMILES | CC1=NC=C(C(=O)N1)CN(C=O)C(=C(CCO)SS(=O)C(=C(C)N(CC2=CN=C(NC2=O)C)C=O)CCO)C |
| Synonyms | OTDMS oxythiamine disulfide monosulfoxide |
| PubChem Compound | 3036015 |
| Last Modified | Nov 11 2021 |
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